4-amino-N'-(4-methylbenzoyl)benzohydrazide

• IUPAC Name: N'-(4-aminobenzoyl)-4-methylbenzohydrazide
• InChI: InChI=1S/C15H15N3O2/c1-10-2-4-11(5-3-10)14(19)17-18-15(20)12-6-8-13(16)9-7-12/h2-9H,16H2,1H3,(H,17,19)(H,18,20)
• InChI Key: SGYOVTMACFFCNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NNC(=O)C2=CC=C(C=C2)N
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

4-amino-N'-(4-methylbenzoyl)benzohydrazide is a useful research compound. Its molecular formula is C15H15N3O2 and its molecular weight is 269.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 269.116426730 g/mol and the complexity rating of the compound is 343. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

Research has shown that derivatives of 4-aminobenzamides, which share structural similarities with 4-amino-N'-(4-methylbenzoyl)benzohydrazide, exhibit significant anticonvulsant effects. These compounds were tested in mice against seizures induced by electroshock and pentylenetetrazole, with some showing potent activity comparable to that of phenobarbital and phenytoin in the same assays (Clark et al., 1984).

Anticancer Applications

Novel 2-(4-aminophenyl)benzothiazoles, structurally related to this compound, have been identified for their potent and selective antitumor properties. Amino acid conjugation to the exocyclic primary amine function has been explored to overcome the limitations posed by drug lipophilicity, showing promising results in preclinical evaluations for anticancer efficacy (Bradshaw et al., 2002).

Antimicrobial and Antitubercular Activities

Synthesized derivatives of 4-aminobenzohydrazide hydrazones have shown potential in vitro activities against various viral strains, including HIV, HSV, and Coxsackie virus, as well as antimycobacterial activity against Mycobacterium tuberculosis. The synthesized compounds also displayed significant anticancer activity and cytotoxicity screening on various cell lines, highlighting their potential as versatile therapeutic agents (Çıkla, 2010).

Structural Analysis

The structural analysis of compounds related to this compound, such as di-2-pyridyl ketone p-aminobenzoylhydrazone hydrate, has provided insights into their molecular configuration. These analyses are crucial for understanding the interactions and binding mechanisms that contribute to their biological activities (Bakir & Green, 2002).

Safety and Hazards

While specific safety and hazard information for 4-amino-N’-(4-methylbenzoyl)benzohydrazide is not available, it is generally recommended to handle laboratory chemicals with care. Avoid contact with skin and eyes, and avoid ingestion and inhalation.